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Compound of Interest

Compound Name: 2-Cyano-3-nitropyridine

Cat. No.: B1583967 Get Quote

An In-depth Technical Guide to 2-Cyano-3-nitropyridine: Properties, Reactivity, and

Applications

Introduction
2-Cyano-3-nitropyridine, also known by its IUPAC name 3-nitropyridine-2-carbonitrile, is a

highly functionalized heterocyclic compound of significant interest in synthetic organic

chemistry.[1][2] Its unique electronic properties, stemming from the presence of two powerful

electron-withdrawing groups—a cyano (-CN) and a nitro (-NO₂) group—on the pyridine ring,

render it a versatile building block for the synthesis of a wide array of more complex molecules.

[1][3] This guide provides a comprehensive overview of the chemical structure,

physicochemical properties, reactivity, synthesis, and key applications of 2-Cyano-3-
nitropyridine, with a focus on its utility for researchers in drug development and materials

science.

Molecular Structure and Spectroscopic Profile
Nomenclature and Chemical Identifiers
Correctly identifying a chemical compound is critical for reliable research. The universally

recognized identifiers for 2-Cyano-3-nitropyridine are detailed below.
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Identifier Value

IUPAC Name 3-nitropyridine-2-carbonitrile[2]

Synonyms
3-Nitropicolinonitrile, 3-Nitro-2-

pyridinecarbonitrile[1][2]

CAS Number 51315-07-2[1][2][4][5]

Molecular Formula C₆H₃N₃O₂[1][2][5]

Molecular Weight 149.11 g/mol [1][2][3][5]

PubChem CID 568586[1][2]

InChIKey OLXPGXMJZQJQHT-UHFFFAOYSA-N[6]

Chemical Structure
The structure of 2-Cyano-3-nitropyridine consists of a pyridine ring substituted at the C2 and

C3 positions. The strong electron-withdrawing nature of both the cyano and nitro groups

significantly decreases the electron density of the pyridine ring, making it highly electrophilic.[3]

This electronic feature is the primary driver of its characteristic reactivity.

Caption: 2D structure of 2-Cyano-3-nitropyridine.

Spectroscopic Data
Spectroscopic analysis confirms the molecular structure of 2-Cyano-3-nitropyridine. Key

spectral data are summarized below.
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Technique Observed Peaks / Data

¹³C NMR
Spectra available, confirming the carbon

framework.[2][6]

Mass Spec (GC-MS) Molecular Ion Peak (M⁺) at m/z = 149.[2]

Infrared (IR)

Characteristic absorption bands for C≡N (cyano)

and NO₂ (nitro) groups are expected around

2200-2250 cm⁻¹ and 1500-1550 cm⁻¹ / 1300-

1350 cm⁻¹ respectively.[7][8]

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, storage, and

application.

Property Value / Description Source

Appearance Yellow to brown solid. [1][3]

Melting Point 146 - 148 °C [3]

Solubility

Insoluble in water. Soluble in

common organic solvents like

dichloromethane and ethanol.

[3]

Stability
Stable under normal storage

conditions.
[3]

Storage Conditions

Store in a cool, dry, well-

ventilated area at 0-8°C. Keep

container tightly closed.

[1][9]

Synthesis and Reactivity
Synthetic Protocol: Cyanation of 2-Bromo-3-
nitropyridine
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A common and effective method for synthesizing 2-Cyano-3-nitropyridine is through the

nucleophilic substitution of a halogenated precursor, such as 2-Bromo-3-nitropyridine, with a

cyanide source.[4][10] The copper(I) cyanide-mediated reaction is a well-established

procedure.

Experimental Protocol:

Reactant Charging: In a 50 mL round-bottom flask, combine 2-Bromo-3-nitropyridine (0.500

g, 2.46 mmol) and copper(I) cyanide (0.450 g, 5.02 mmol).[4][10]

Heating: Place the flask in an oil bath and heat slowly. The reaction mixture will begin to turn

black as the temperature approaches 150 °C (approximately 2 hours).[4][10]

Work-up: After the reaction is complete, cool the flask to room temperature. Add hot acetone

(100 mL) to the solid reaction mass and stir.[4][10]

Isolation: Filter the resulting mixture to remove insoluble copper salts. Evaporate the filtrate

to dryness to obtain the crude product as a dark brown solid.[4][10]

Purification: Purify the crude solid using column chromatography on silica gel, eluting with

100% dichloromethane. This yields 2-Cyano-3-nitropyridine as a white to yellow powder

(typical yield: ~68%).[4][10]
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1. Combine 2-Bromo-3-nitropyridine
and CuCN in RBF

2. Heat slowly in oil bath
to 150°C (~2h)

3. Cool to Room
Temperature

4. Treat with hot
acetone (100 mL)

5. Filter to remove
insoluble salts

6. Evaporate filtrate
to dryness

7. Purify via Column
Chromatography (DCM)

Pure 2-Cyano-3-nitropyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Cyano-3-nitropyridine.
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Chemical Reactivity: A Hub for Nucleophilic Aromatic
Substitution
The defining characteristic of 2-Cyano-3-nitropyridine is the pronounced electrophilicity of its

aromatic ring. The synergistic electron-withdrawing effects of the ortho-cyano and nitro groups

make the pyridine ring highly susceptible to attack by nucleophiles.[3]

Activation for SₙAr: The nitro group, in particular, strongly activates the ring for Nucleophilic

Aromatic Substitution (SₙAr) reactions.[11] This makes the compound an excellent substrate

for introducing a variety of functional groups.

Regioselectivity: Nucleophilic attack can lead to the displacement of either the nitro group or

other substituents on the ring. Studies on related 3-nitropyridine systems show that the nitro

group can act as a competent leaving group, especially with sulfur-based nucleophiles.[11]

The outcome is often dependent on the nature of the nucleophile and the reaction

conditions. For instance, in 2-cyano-3-nitroimidazo[1,2-a]pyridine, nitrogen and oxygen

nucleophiles tend to substitute the cyano group, while sulfur nucleophiles displace the nitro

group.[12]

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group,

providing a pathway to 2-cyano-3-aminopyridine derivatives. These amino compounds are

valuable intermediates for constructing fused heterocyclic systems or for further

functionalization, such as in the synthesis of amides and ureas.[12]
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Caption: Generalized SₙAr mechanism on 2-Cyano-3-nitropyridine.

Applications in Research and Development
The unique reactivity of 2-Cyano-3-nitropyridine makes it a valuable intermediate in several

high-value chemical industries.[1]

Pharmaceutical Synthesis: It is a key building block for creating biologically active molecules.

[1] Its derivatives are explored in the development of novel therapeutics, including anti-

inflammatory and anti-cancer drugs.[1] The 2-amino-3-cyanopyridine scaffold, readily

accessible from this compound, is a known pharmacophore with applications as enzyme

inhibitors and has been investigated for anticancer activity.[13][14][15]

Agrochemicals: The compound serves as an intermediate in the synthesis of modern

pesticides and herbicides, contributing to crop protection and agricultural productivity.[1][16]
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Materials Science: There is growing interest in using 2-Cyano-3-nitropyridine for the

development of advanced materials.[1] Its electronic properties and ability to be incorporated

into larger structures make it a candidate for creating novel polymers, coatings, and

electronic materials with tailored characteristics.[1]

Safety and Handling
As with any reactive chemical intermediate, proper safety protocols must be followed when

handling 2-Cyano-3-nitropyridine. While a specific safety data sheet (SDS) for this exact

compound should always be consulted, general guidance for related cyanopyridine and

nitropyridine compounds provides a strong basis for safe handling.[9][17][18][19]

Hazard Identification: Based on analogous compounds, it is expected to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[9][17] It may also be harmful if

swallowed.[9][18]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (safety goggles or face shield).[9][17]

Handling: Use only in a well-ventilated area, such as a chemical fume hood.[9][17] Avoid

breathing dust, fumes, or vapors. Wash hands thoroughly after handling and prevent contact

with skin and eyes.[17][18]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible substances and sources of ignition.[1][9]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[17]

Skin: Wash with plenty of soap and water. Remove contaminated clothing.[17]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[17]

Ingestion: If swallowed, call a poison center or doctor.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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